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MGL-IN-1: Core Compound Information

The table below summarizes the key chemical and biological data for MGL-IN-1, which is a potent and

selective irreversible inhibitor of monoacylglycerol lipase (MGL) [1].

Property Description
CAS Number 1881244-28-5 [1]
Molecular C24H22FNs0a [1]
Formula

Molecular 463.46 g/mol [1]
Weight

Biological Target Monoacylglycerol Lipase (MGL) [1]

Mechanism Potent, selective, irreversible inhibitor [1]

Reported ICso > 10 uM (for CB1 & CB2 receptors, demonstrating selectivity) [1]
Solubility 62.5 mg/mL (134.86 mM) [1]

(DMSO)

In Vivo Effects Alleviates symptoms in an MS model; exhibits analgesic effects in an acute

inflammatory pain model [1]
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Critical Terminology Clarification: MGL

Your research is likely hampered by the dual meaning of "MGL." The experimental protocols found in the

search results pertain to a different target:

¢ MGL-IN-1 Target: Monoacylglycerol Lipase (MAGL), a serine hydrolase enzyme that breaks down
endocannabinoids [1].

¢ Prevalent Search Result: Macrophage Galactose-type Lectin, a C-type lectin receptor (CLR)
expressed on immune cells like macrophages and dendritic cells [2] [3] [4].

The signaling pathways, experimental models (e.g., bacterial infections like M. tuberculosis or K.
pneumoniae), and biological contexts from most search results are not applicable to MGL-IN-1, which acts

on the endocannabinoid system [2] [3] [5].

Monoacylglycerol Lipase (MAGL) Signhaling Pathway

The following diagram illustrates the core signaling pathway relevant to MGL-IN-1's mechanism of action,

based on its described function as an MGL inhibitor [1].

Frequently Asked Questions

Q1: What is a proven in vivo formulation for MGL-IN-1? The supplier, MedChemExpress, suggests

several formulations. One recommended protocol is [1]:

e Solution: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline.

e Preparation: Add 100 yL DMSO stock solution (20.8 mg/mL) to 400 pyL PEG300, mix, then add 50 pL
Tween-80, mix, and finally add 450 uL Saline.

e This protocol yields a clear solution of = 2.08 mg/mL (4.49 mM) suitable for injection.

Q2: How selective is MGL-IN-1? Available data indicates high selectivity for MGL over related enzymes.
The ICso for MGL-IN-1 against cannabinoid receptors CB1 and CB2 is > 10 pM, showing it does not

significantly interact with these primary endocannabinoid receptors at its effective dose [1].

Q3: My search for "MGL" protocols keeps giving immune system results. Why? This is due to the

naming conflict described above. The immune receptor Macrophage Galactose-type Lectin
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(MGL/CD301/CLEC10A) is a major research topic in infectious disease and cancer immunology, which
dominates search results [2] [5]. For your work with Monoacylglycerol Lipase, you will need to use more

precise search terms.

Suggested Troubleshooting & Optimization Strategies

Given the lack of specific troubleshooting data for MGL-IN-1, here are general strategies based on common

experimental challenges:

e Confirm Target Specificity: While initial data shows selectivity over CB1/CB2 [1], you could design
experiments to test for off-target effects on other serine hydrolases to fully validate the tool
compound.

e Optimize Dosing Schedule: As an irreversible inhibitor, the duration of MGL-IN-1's effect may be
long-lasting. Pilot studies to map the relationship between dose, frequency, and functional readouts
(e.g., 2-AG levels) are crucial for in vivo model design [1].

¢ Verify Brain Penetration: The compound is described as brain-penetrant [1]. For CNS studies,
directly measuring compound levels in brain tissue relative to plasma can confirm adequate
exposure.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. MGL-IN-1 | MAGL Inhibitor [medchemexpress.com]

2. Novel Role for Macrophage Galactose-type Lectin-1 to ... [pmc.ncbi.nlm.nih.gov]
3. Macrophage galactose-type lectin-1 (MGL1) deficiency is ... [pmc.ncbi.nlm.nih.gov]
4. Amniotic fluid glycoproteins as potential ligands for ... [nature.com]

5. MGL/CLEC10A is an important C-type lectin receptor ... [frontiersin.org]

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8702441/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2025.1597281/full
https://www.smolecule.com/products/s11181089?utm_src=pdf-body
https://www.medchemexpress.com/mgl-in-1.html?srsltid=AfmBOorZfwxksVfkCOytV4bphI_qm99JDJkAwuzxoPp46ICTUwVa-cBt
https://www.smolecule.com/products/s11181089?utm_src=pdf-body
https://www.medchemexpress.com/mgl-in-1.html?srsltid=AfmBOorZfwxksVfkCOytV4bphI_qm99JDJkAwuzxoPp46ICTUwVa-cBt
https://www.medchemexpress.com/mgl-in-1.html?srsltid=AfmBOorZfwxksVfkCOytV4bphI_qm99JDJkAwuzxoPp46ICTUwVa-cBt
https://www.smolecule.com/products/s11181089?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/mgl-in-1.html?srsltid=AfmBOorZfwxksVfkCOytV4bphI_qm99JDJkAwuzxoPp46ICTUwVa-cBt
https://pmc.ncbi.nlm.nih.gov/articles/PMC8702441/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4936400/
https://www.nature.com/articles/s41598-025-16909-2
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2025.1597281/full
https://www.smolecule.com/products/s11181089?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

To cite this document: Smolecule. [improving Mgl-IN-1 experimental results]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b11181089#improving-mgl-in-1-

experimental-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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